Cas no 1804720-08-8 (2-Amino-6-bromo-3-(difluoromethyl)pyridine-4-acetonitrile)
2-Amino-6-bromo-3-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-6-bromo-3-(difluoromethyl)pyridine-4-acetonitrile
-
- Inchi: 1S/C8H6BrF2N3/c9-5-3-4(1-2-12)6(7(10)11)8(13)14-5/h3,7H,1H2,(H2,13,14)
- InChI Key: CDGYSXNRPIHVKA-UHFFFAOYSA-N
- SMILES: BrC1=CC(CC#N)=C(C(F)F)C(N)=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 240
- XLogP3: 1.8
- Topological Polar Surface Area: 62.7
2-Amino-6-bromo-3-(difluoromethyl)pyridine-4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029071543-1g |
2-Amino-6-bromo-3-(difluoromethyl)pyridine-4-acetonitrile |
1804720-08-8 | 97% | 1g |
$1,534.70 | 2022-04-01 |
2-Amino-6-bromo-3-(difluoromethyl)pyridine-4-acetonitrile Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2-Amino-6-bromo-3-(difluoromethyl)pyridine-4-acetonitrile
Research Briefing on 2-Amino-6-bromo-3-(difluoromethyl)pyridine-4-acetonitrile (CAS: 1804720-08-8)
2-Amino-6-bromo-3-(difluoromethyl)pyridine-4-acetonitrile (CAS: 1804720-08-8) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and antimicrobial activity. Recent studies have highlighted its potential in the development of novel therapeutic agents, making it a focal point for ongoing research.
The structural uniqueness of 2-Amino-6-bromo-3-(difluoromethyl)pyridine-4-acetonitrile lies in its bromo and difluoromethyl substituents, which enhance its reactivity and binding affinity to biological targets. Researchers have explored its utility in the synthesis of heterocyclic compounds, which are pivotal in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of kinase inhibitors, showing promising results in preclinical models of cancer.
In addition to its role in oncology, this compound has been investigated for its antimicrobial properties. A recent publication in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel antibacterial agents, exhibiting potent activity against drug-resistant strains. The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that could address the growing challenge of antibiotic resistance.
From a synthetic chemistry perspective, 2-Amino-6-bromo-3-(difluoromethyl)pyridine-4-acetonitrile offers versatility in functionalization. Researchers have developed efficient protocols for its modification, enabling the creation of diverse derivatives with tailored biological activities. For instance, a 2024 study in Organic Letters detailed a palladium-catalyzed cross-coupling reaction using this compound, yielding high-value intermediates for further pharmacological evaluation.
Despite its potential, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this scaffold. Current research efforts are focused on improving solubility and bioavailability, as highlighted in a recent review in Expert Opinion on Drug Discovery. The review underscores the need for innovative formulation strategies to translate these findings into clinically viable therapeutics.
In conclusion, 2-Amino-6-bromo-3-(difluoromethyl)pyridine-4-acetonitrile (CAS: 1804720-08-8) represents a promising building block in medicinal chemistry. Its applications span from oncology to infectious diseases, driven by its unique chemical properties. Ongoing research aims to harness its full potential, addressing current limitations and paving the way for next-generation therapeutics.
1804720-08-8 (2-Amino-6-bromo-3-(difluoromethyl)pyridine-4-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)